Cas no 192879-33-7 (methyl 5-aminothiophene-3-carboxylate)

• Product Name: methyl 5-aminothiophene-3-carboxylate
• CAS No: 192879-33-7
• Molecular Formula: C₆H₇NO₂S
• Molecular Weight: 157.19028
• MDL: MFCD17276535
• CID: 116263
• PubChem ID: 18983626

methyl 5-aminothiophene-3-carboxylate Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid,5-amino-,methylester(9CI)
• 5-AMino-thiophene-3-carboxylic acid Methyl ester
• methyl 5-aminothiophene-3-carboxylate
• methyl 5-aminothiophene-3-carboxylate(WX191351)
• 3-Thiophenecarboxylic acid, 5-amino-, methyl ester
• W15215
• 192879-33-7
• Z1079174394
• MFCD17276535
• methyl5-aminothiophene-3-carboxylate
• CS-0308108
• 3-thiophenecarboxylic acid,5-amino-,methyl ester
• 2-amino-4-methoxycarbonylthiophene
• SCHEMBL3107550
• EN300-108008
• AS-68452
• AKOS012322364
• GFERXXPZQYBEBF-UHFFFAOYSA-N
• DB-334664

• MDL： MFCD17276535
• InChIKey： GFERXXPZQYBEBF-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7NO2S/c1-9-6(8)4-2-5(7)10-3-4/h2-3H,7H2,1H3
• SMILES： COC(C1C=C(N)SC=1)=O

Computed Properties

• Exact Mass: 157.01981
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 157.02
• Heavy Atom Count: 10
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 80.6A^2

Experimental Properties

• PSA: 52.32